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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Part 1: Executive Summary & Technical Rationale

The Atto 635 NHS ester represents a critical tool in the far-red spectral window (Excitation:
~635 nm, Emission: ~659 nm). While often overshadowed by its analogue Atto 647N, Atto 635

offers distinct physicochemical advantages that are frequently overlooked in standard
protocols.

The Scientific "Why": Causality in Dye Selection

o Hydrophilicity vs. Lipophilicity: Unlike Atto 647N, which is highly hydrophobic and can cause
unspecific binding to cellular membranes or "sticky" background in tissue sections, Atto 635
is moderately hydrophilic (cationic, net charge +1). This results in cleaner signal-to-noise
ratios in complex tissue environments.

o STED Compatibility: Atto 635 is an excellent candidate for Stimulated Emission Depletion
(STED) microscopy. Its emission tail allows for efficient depletion using standard 750-775
nm pulsed depletion lasers, enabling super-resolution imaging below the diffraction limit
(~30-50 nm lateral resolution).
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e NHS Ester Chemistry: The N-hydroxysuccinimide (NHS) ester moiety targets primary amines
(ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

), specifically lysine residues and the N-terminus of proteins.[1][2] This reaction forms a
stable amide bond, ensuring the fluorophore does not dissociate during the harsh wash

steps of immunofluorescence (IF).

Technical Specifications

Property Value Notes
o Matches HeNe lasers (633 nm)
Excitation Max 635 nm )
& Red Diode lasers (635 nm)
o Far-red channel; avoids tissue
Emission Max 659 nm

autofluorescence

Extinction Coeff.[3][4] (
120,000

)

High absorptivity for bright

signal

Quantum Yield (
0.25 (aqueous)

)

Increases significantly in
organic solvents/rigid

environments

Critical: Hydrolyzes in water;

Solubility DMF, DMSO _ _
keep anhydrous until reaction
Molecular Weight ~738 g/mol Varies slightly by counter-ion
Correction factor for protein
CF 0.04 P

concentration determination

Part 2: Workflow 1 — Antibody Conjugation

Objective: Covalently attach Atto 635 to a secondary antibody (e.g., Goat anti-Mouse IgG) with

an optimal Degree of Labeling (DOL) of 2—4 dyes per protein.

Reagents & Equipment[1][3][7][8]

o Protein: Purified Antibody (must be free of BSA, Gelatin, Azide, and Tris).
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e Dye Stock: Atto 635 NHS ester (1 mg) dissolved in anhydrous DMSO.[2]

o Reaction Buffer: Sodium Bicarbonate (0.1 M, pH 8.3).[5] Critical: pH > 8.5 accelerates
hydrolysis; pH < 8.0 slows conjugation.

 Purification: Sephadex G-25 desalting column or 120K MWCO spin filters.

Step-by-Step Protocol

» Buffer Exchange (Pre-Validation):

o If the antibody is in Tris or contains BSA, dialyze against PBS or use a spin column to
exchange into Sodium Bicarbonate (pH 8.3).

o Why: Tris contains primary amines that will compete with the antibody for the dye,
neutralizing the reaction.

e Dye Preparation:
o Dissolve 1 mg Atto 635 NHS ester in 100 uL anhydrous DMSO (10 mg/mL).

o Caution: Prepare immediately before use.[6][5] Moisture in DMSO causes rapid hydrolysis
of the NHS ester.

e Conjugation Reaction:
o Calculate the molar excess.[7] For IgG (150 kDa), use a 10-15x molar excess of dye.
o Add the dye dropwise to the antibody solution (1-2 mg/mL) while gently vortexing.
o Incubate for 1 hour at Room Temperature (RT) in the dark.
 Purification:
o Pass the reaction mixture through a Sephadex G-25 column equilibrated with PBS.
o Collect the first colored band (Conjugate).[6] The second band is free dye.[6][5]

o Self-Validation (DOL Calculation):
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[e]

Measure Absorbance at 280 nm (

) and 635 nm (

)-

o

Calculate Protein Concentration (

) correcting for dye absorption at 280 nm:
(Where 1.4 is the extinction coefficient of IgG)

Calculate DOL:

[¢]

[¢]

Target: If DOL < 1.5, signal will be weak. If DOL > 5, self-quenching may occur.

Visualization: Conjugation Logic

Contaminants
Buffer Exchange
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Figure 1: Decision tree for antibody conjugation, emphasizing the critical buffer check to
prevent reaction failure.

Part 3: Workflow 2 — Immunofluorescence Staining

Objective: High-contrast labeling of intracellular targets (e.g., Cytoskeleton, Nuclear proteins) in
adherent cells.

Step-by-Step Protocol

o Fixation:

o Fix cells with 4% Paraformaldehyde (PFA) for 15 mins at RT.
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o Note: Avoid Methanol if preserving membrane lipids, though Atto 635 is robust enough to
withstand it.

e Permeabilization & Blocking:
o Wash 3x with PBS.
o Incubate in Blocking Buffer (PBS + 0.1% Triton X-100 + 3% BSA) for 30—60 mins.

o Mechanism: Triton X-100 creates pores in the membrane; BSA blocks "sticky" hydrophobic
sites to prevent background.

e Primary Antibody:
o Dilute primary antibody in Blocking Buffer. Incubate overnight at 4°C or 1h at RT.
o Wash 3x (5 mins each) with PBS-T (PBS + 0.05% Tween-20).
e Secondary Antibody (Atto 635 Conjugate):
o Dilute the Atto 635-IgG conjugate (prepared in Part 2) to 1-5 pg/mL in Blocking Buffer.

o Crucial Step: Centrifuge the diluted antibody solution at 10,000 x g for 5 mins before
applying. This removes dye aggregates that cause bright "spots" in the final image.

o Incubate 1h at RT in the dark.
e Mounting:
o Wash 3x with PBS-T.
o Mount using a hardening anti-fade medium (e.g., Mowiol or commercial equivalents).

o Why: Atto 635 is photostable, but anti-fade reagents prevent oxygen radical formation
during high-intensity STED illumination.

Part 4: Advanced Application — STED Microscopy
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Atto 635 is a "sweet spot” dye for commercial STED systems equipped with 775 nm depletion
lasers.

Optical Configuration

o Excitation: 633 nm (HeNe) or 635/640 nm (Diode).[4]
e Detection: 650—700 nm.[7]

e Depletion (STED): 750 nm or 775 nm (Pulsed).

o Gating: Time-gated detection (

ns) is recommended to filter out background autofluorescence and improve resolution, as
Atto 635 has a fluorescence lifetime (

) of ~1.9 ns (shorter than Atto 647N, but sufficient for gating).

Visualization: STED Optical Path

Excitation Laser

A Sample: Center Emission _ Detector Processing Super-Res
Depletes Peripher Atto 635 g (650-700 nm) Image
Depletion Laser
(775 nm Doughnut)

Click to download full resolution via product page

Figure 2: Simplified optical path for STED microscopy using Atto 635, illustrating the depletion
mechanism.

Part 5: Troubleshooting & Validation

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://patents.google.com/patent/EP2253635A1/en
https://www.spectra.arizona.edu/supplemental/ATTO_Dye_Properties_01.pdf
https://www.benchchem.com/product/b1257154/docs?utm_src=pdf-body-img#application-note-high-fidelity-immunofluorescence-sted-microscopy-using-atto-635-nhs-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Issue Probable Cause Corrective Action

Ensure DMSO is anhydrous.
No Signal Hydrolysis of NHS ester Check pH of conjugation buffer
(must be > 8.0).[6]

Recalculate molar excess.
Weak Signal Low DOL or pH mismatch Ensure antibody is not in Tris
buffer.[1][5]

Spin down secondary antibody
High Background Aggregates or Over-labeling before use. Lower DOL (aim
for 2-3).[7]

Use high-quality anti-fade
Rapid Bleaching Mounting medium failure (e.g., Prolong Diamond).

Reduce laser power.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. EP2253635A1 - Novel hydrophilic and lipophilic rhodamines for labelling and imaging -
Google Patents [patents.google.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. spectra.arizona.edu [spectra.arizona.edu]
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o To cite this document: BenchChem. [Application Note: High-Fidelity Immunofluorescence &
STED Microscopy using Atto 635 NHS Ester]. BenchChem, [2026]. [Online PDF]. Available
at: [https://'www.benchchem.com/product/b1257154/docs#application-note-high-fidelity-
immunofluorescence-sted-microscopy-using-atto-635-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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